1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride
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Description
1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C15H24Cl2N2O2 and its molecular weight is 335.27. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has delved into the synthesis and characterization of compounds related to "1-(4-Chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol hydrochloride". For instance, studies on the synthesis of phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands have been conducted, which show significant potential in electrochemical and magnetic applications due to their unique redox and magnetic properties (Amudha, Thirumavalavan, & Kandaswamy, 1999). Another study highlights the synthesis, antimicrobial, and antiradical activity of derivatives of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, demonstrating their lower biological activities compared to beta-blockers, indicating their selective efficacy (Čižmáriková, Markuliak, Habala, Valentová, & Bilková, 2020).
Potential Pharmaceutical Applications
Some research efforts have focused on creating compounds with dual pharmacological activities, such as antihypertensive agents, by synthesizing and analyzing new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates and their hydrochloride salts (Marvanová et al., 2016). Furthermore, exploration into the synthesis of 1-(pyridin-3-yloxyl)-3-(4-phenylpiperazin-1-yl)-propan-2-ol derivatives has revealed compounds with α1 receptor antagonistic activity, indicating potential for therapeutic applications in conditions mediated by this receptor (Hon, 2013).
Catalytic and Material Science Applications
Research on ionic liquid-based Ru(II)–phosphinite compounds has shown their catalytic efficiency in transfer hydrogenation, with the structural analysis of compounds like 1-chloro-3-(3-methylimidazolidin-1-yl)propan-2-ol aiding in understanding their catalytic mechanisms (Aydemir et al., 2014). Another study focuses on the degradation of chlorotriazine pesticides by sulfate radicals, offering insights into the environmental remediation potential of related compounds (Lutze et al., 2015).
Properties
IUPAC Name |
1-(4-chloro-3-methylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23ClN2O2.ClH/c1-12-9-14(3-4-15(12)16)20-11-13(19)10-18-7-5-17(2)6-8-18;/h3-4,9,13,19H,5-8,10-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYRSMAMKWTYBNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(CN2CCN(CC2)C)O)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.